Cas no 2567504-41-8 (2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride)

• Product Name: 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride
• CAS No: 2567504-41-8
• MF: C₉H₁₆Cl₂N₂O
• MW: 239.142140388489
• MDL: MFCD32879076
• CID: 5656596
• PubChem ID: 155822776
• Update Time: 2025-06-08

2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride
• 2567504-41-8
• EN300-27695309
• 2-Amino-2-methyl-3-pyridin-2-ylpropan-1-ol;dihydrochloride

• MDL： MFCD32879076
• Inchi： 1S/C9H14N2O.2ClH/c1-9(10,7-12)6-8-4-2-3-5-11-8;;/h2-5,12H,6-7,10H2,1H3;2*1H
• InChI Key： CEAJMOLHQOBJTD-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC(C)(CC1C=CC=CN=1)N

Computed Properties

• Exact Mass: 238.0639685g/mol
• Monoisotopic Mass: 238.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride

Introduction to 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride (CAS No. 2567504-41-8) in Modern Chemical and Biomedical Research

2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride, identified by its CAS number 2567504-41-8, is a compound of significant interest in the field of chemical and biomedical research. This compound, featuring a unique structural motif combining an amino group, a methyl-substituted propanol backbone, and a pyridine ring, has garnered attention for its potential applications in drug discovery and therapeutic development. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation.

The structural composition of 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride positions it as a versatile intermediate in organic synthesis. The presence of the pyridine ring suggests potential interactions with biological targets, such as enzymes and receptors, due to the electron-withdrawing nature of the nitrogen-containing heterocycle. This feature is particularly relevant in the design of small-molecule inhibitors targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in the development of novel compounds that modulate central nervous system (CNS) function. The pyridine moiety in 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride has been explored in the context of potential neuroprotective and anti-inflammatory properties. Studies have indicated that pyridine-based scaffolds can interact with neurotransmitter systems, offering a basis for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The amino and hydroxyl functional groups further contribute to the compound's reactivity, enabling modifications that could enhance its pharmacological profile.

One of the most compelling aspects of 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to design derivatives with improved bioavailability and target specificity. For instance, modifications to the methyl group or the pyridine ring have been investigated to optimize binding affinity to protein targets. These efforts align with the broader trend in medicinal chemistry toward structure-based drug design, where computational modeling plays a crucial role in predicting molecular interactions.

The dihydrochloride salt form of this compound is particularly advantageous in pharmaceutical applications due to its enhanced solubility in aqueous media. This property is critical for formulation development, as it allows for easier administration via oral or intravenous routes. Furthermore, the stability provided by the salt form ensures that the compound remains viable during storage and transport, reducing degradation and maintaining efficacy.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing 2-amino-2-methyl-3-(pyridin-2-yl)propan-1-ol dihydrochloride on an industrial scale. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring and introduce functional groups with high precision. These improvements not only reduce production costs but also minimize waste, aligning with sustainable chemistry principles.

In academic research, 2-amino-2-methyl-3-(pyridin-2-yll)propan-l -ol dihydrochloride has been utilized as a reference compound in biochemical assays. Its interaction with model enzymes has provided insights into mechanisms of catalysis and substrate recognition. For example, studies have explored how variations in the substituent groups affect binding affinity and enzyme activity. Such investigations contribute to our understanding of molecular recognition processes, which are fundamental to drug design.

The potential therapeutic applications of this compound extend beyond CNS disorders. Preliminary studies suggest that it may exhibit anti-inflammatory effects by modulating immune cell signaling pathways. The pyridine ring's ability to engage with adenosine receptors has been particularly noted, raising possibilities for treating conditions like rheumatoid arthritis or chronic pain syndromes. While further research is needed to validate these findings, they highlight the broad therapeutic potential of 2-amino--methyl--3-(pyridin--ytl)propan-l -ol dihydrochloride.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising candidates like 2567504--41--8 from large chemical libraries. These approaches leverage machine learning algorithms to predict biological activity based on structural features, significantly accelerating the drug discovery process. The integration of experimental data with computational predictions ensures that hypotheses about 25--67504--41--8's pharmacological properties are tested rigorously before moving into preclinical studies.

The future direction of research on 25--67504--41--8 may include exploring its role in combination therapies where it could synergize with other drugs to achieve better outcomes. Additionally, investigating its metabolic stability and potential side effects will be crucial steps before considering clinical trials. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in unraveling the full potential of this compound.

In conclusion,25750441_8 represents an exciting opportunity for innovation in chemical and biomedical research Its unique structure offers multiple avenues for exploration across various therapeutic areas Its stability solubility_and synthetic accessibility make it an ideal candidate for further development As our understanding_of molecular interactions grows so too will_the opportunities_to harness compounds like this one_for improving human health。